![molecular formula C32H39NO9 B1248534 Pyripyropene M](/img/structure/B1248534.png)
Pyripyropene M
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Overview
Description
Pyripyropene M is a natural product found in Aspergillus fumigatus with data available.
Scientific Research Applications
1. Pyripyropene Biosynthesis and Molecular Structure
Pyripyropene M, a compound isolated from Aspergillus fumigatus, has been a subject of interest due to its potent inhibition against acyl-CoA: cholesterol acyltransferase activity. The pyripyropene series, including this compound, are characterized by a pyridino-alpha-pyrone sesquiterpene core, which has been the focus of extensive structural elucidation. This compound has shown notable potency, with an IC50 value of 3.80 μM in rat liver microsomes (Tomoda et al., 1996). The biosynthetic pathway of pyripyropenes has also been a key area of research, highlighting the role of cytochrome P450 monooxygenase genes in hydroxylation processes during biosynthesis (Hu et al., 2011).
2. Insecticidal Properties
This compound and its analogs have shown significant insecticidal properties, particularly against sucking pests such as aphids and whiteflies. These compounds are being explored as potential agricultural insecticides due to their narrow insecticidal spectrum but high efficacy against targeted pests (Goto et al., 2019). The synthesis and modification of pyripyropene structures have been investigated to enhance their insecticidal activity and develop effective pest-control solutions.
3. Potential Anti-Atherosclerotic Applications
There has been research into the potential of this compound as an anti-atherosclerotic agent. Pyripyropene A, a closely related compound, has been studied for its efficacy in reducing hypercholesterolemia and atherosclerosis in murine models, indicating a possible pathway for this compound in similar therapeutic applications (Ohshiro et al., 2011).
4. ACAT Inhibition and Cholesterol Metabolism
The inhibition of acyl-CoA: cholesterol acyltransferase (ACAT) by this compound suggests its potential role in modulating cholesterol metabolism. This property is significant in the context of developing new cholesterol-lowering agents, with this compound exhibiting promising results in in vitro studies (Kim et al., 1994).
properties
Molecular Formula |
C32H39NO9 |
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Molecular Weight |
581.7 g/mol |
IUPAC Name |
[(1R,2S,5S,6R,7R,9S,10S)-5-acetyloxy-6-(acetyloxymethyl)-2,6,10-trimethyl-16-oxo-14-pyridin-3-yl-11,15-dioxatetracyclo[8.8.0.02,7.012,17]octadeca-12(17),13-dien-9-yl] propanoate |
InChI |
InChI=1S/C32H39NO9/c1-7-28(36)41-27-15-24-30(4,11-10-26(39-19(3)35)31(24,5)17-38-18(2)34)25-13-21-23(42-32(25,27)6)14-22(40-29(21)37)20-9-8-12-33-16-20/h8-9,12,14,16,24-27H,7,10-11,13,15,17H2,1-6H3/t24-,25-,26+,27+,30+,31+,32+/m1/s1 |
InChI Key |
ITDVTMCRPJUGMC-YZTWSDSCSA-N |
Isomeric SMILES |
CCC(=O)O[C@H]1C[C@@H]2[C@](CC[C@@H]([C@@]2(C)COC(=O)C)OC(=O)C)([C@@H]3[C@@]1(OC4=C(C3)C(=O)OC(=C4)C5=CN=CC=C5)C)C |
Canonical SMILES |
CCC(=O)OC1CC2C(CCC(C2(C)COC(=O)C)OC(=O)C)(C3C1(OC4=C(C3)C(=O)OC(=C4)C5=CN=CC=C5)C)C |
synonyms |
pyripyropene M |
Origin of Product |
United States |
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